Cas no 26115-01-5 (4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)-)
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)-
- 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aR,2aS,5aS,5bS)-rel-
- 6ALPHA, 7ALPHA-EPOXY-2-OXABICYCLO[3.3.0]OCTAN-3-ONE
-
- Inchi: 1S/C7H8O3/c8-6-1-3-4(9-6)2-5-7(3)10-5/h3-5,7H,1-2H2/t3-,4-,5+,7-/m0/s1
- InChI Key: MUIDESAARNCREM-HHJANIIPSA-N
- SMILES: O1[C@@H]2C[C@H]3[C@H](CC(=O)O3)[C@H]12
Computed Properties
- Exact Mass: 138.06800
Experimental Properties
- Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (7.3 g/l) (25 º C),
- PSA: 29.60000
- LogP: 0.75280
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363022-1g |
(1aR,5bS)-hexahydro-4H-oxireno[2',3'3,4]cyclopenta[1,2-b]furan-4-one |
26115-01-5 | 95%+ | 1g |
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| Chemenu | CM363022-5g |
(1aR,5bS)-hexahydro-4H-oxireno[2',3'3,4]cyclopenta[1,2-b]furan-4-one |
26115-01-5 | 95%+ | 5g |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A857830-1g |
6Alpha, 7Alpha-Epoxy-2-Oxabicyclo[3.3.0]Octan-3-One |
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| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB25312-1g |
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- |
26115-01-5 | 97% | 1g |
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| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB25312-1g |
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- |
26115-01-5 | 97% | 1g |
1391.00 | 2021-07-04 | |
| eNovation Chemicals LLC | Y1252157-5g |
6ALPHA, 7ALPHA-EPOXY-2-OXABICYCLO[3.3.0]OCTAN-3-ONE |
26115-01-5 | 97% | 5g |
$190 | 2024-06-06 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB25312-1g |
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- |
26115-01-5 | 97% | 1g |
¥1391 | 2023-09-15 | |
| Key Organics Ltd | SS-6637-1g |
(2S,4R)-3,7-dioxatricyclo[4.3.0.0²,⁴]nonan-8-one |
26115-01-5 | >97% | 1g |
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| Aaron | AR00C4A7-250mg |
6Alpha, 7Alpha-Epoxy-2-Oxabicyclo[3.3.0]Octan-3-One |
26115-01-5 | 97% | 250mg |
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| Aaron | AR00C4A7-1g |
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26115-01-5 | 97% | 1g |
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4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- Related Literature
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Additional information on 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)-
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- (CAS No. 26115-01-5): An Overview of Its Structure, Properties, and Applications
4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- (CAS No. 26115-01-5) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxirenes and furanones, which are known for their diverse applications in synthetic chemistry and medicinal chemistry.
The molecular structure of 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- is characterized by a six-membered ring containing an oxygen atom and a five-membered furan ring fused together. The presence of multiple chiral centers in the molecule (indicated by the (1aa,2aa,5aa,5ba) configuration) imparts significant stereochemical complexity and potential for enantiomeric separation. This structural complexity makes it an interesting target for synthetic chemists aiming to develop new methods for the preparation of complex organic molecules.
In recent years, there has been a growing interest in the biological activities of oxirenes and furanones. Studies have shown that these compounds can exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain derivatives of 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one demonstrated potent inhibitory activity against specific cancer cell lines. The researchers attributed this activity to the unique electronic and steric properties of the compound's core structure.
The synthesis of 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- has been a subject of extensive research. One notable synthetic route involves the intramolecular cyclization of a suitably functionalized precursor followed by selective reduction steps to achieve the desired stereochemistry. This approach has been detailed in several publications and has been optimized to improve yields and stereoselectivity. The ability to control the stereochemistry during synthesis is crucial for obtaining biologically active enantiomers.
Beyond its potential as a pharmaceutical lead compound, 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one has also found applications in materials science. Its unique molecular architecture makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of this compound in the development of novel polymers with enhanced mechanical strength and thermal stability.
The physical properties of 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, such as its melting point and solubility characteristics, are important considerations for both synthetic and application-oriented studies. These properties can be influenced by factors such as temperature and solvent choice during synthesis. Understanding these parameters is essential for optimizing experimental conditions and ensuring reproducibility.
In conclusion, 4H-Oxireno[3,4]cyclopenta[1,2-b]furan-4-one, hexahydro-, (1aa,2aa,5aa,5ba)- (CAS No. 26115-01-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods continue to be developed and its biological properties are further elucidated, this compound is likely to play an increasingly important role in advancing our understanding of complex organic molecules and their applications.
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